A flexible metal azolate framework with drastic luminescence response toward solvent vapors and carbon dioxide†

Chemical Science Pub Date: 2011-08-17 DOI: 10.1039/C1SC00421B

Abstract

1H-Imidazo[4,5-f][1,10]phenanthroline (Hip) can be deprotonated to bridge Zn(II) ions, giving a flexible porous metal azolate framework [Zn7(ip)12](OH)2 (MAF-34) which shows not only drastic structural and luminescent changes for different solvent vapors, but also strong adsorption and quantitative luminescence response for low-pressure CO2.

Graphical abstract: A flexible metal azolate framework with drastic luminescence response toward solvent vapors and carbon dioxide
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